4-(acetylamino)-N-benzyl-N-methylbenzamide

• IUPAC Name: 4-acetamido-N-benzyl-N-methylbenzamide
• InChI: InChI=1S/C17H18N2O2/c1-13(20)18-16-10-8-15(9-11-16)17(21)19(2)12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,18,20)
• InChI Key: RQGIKVGQWZAYNB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N(C)CC2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

4-(acetylamino)-N-benzyl-N-methylbenzamide is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 282.136827821 g/mol and the complexity rating of the compound is 356. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological and Environmental Impacts

Pharmacological Research : N-substituted benzamides, similar to 4-(acetylamino)-N-benzyl-N-methylbenzamide, have been extensively studied for their psychoactive properties. For instance, compounds like U-47700 have shown significant impact on opioid receptors, indicating a potential for euphoric effects and abuse. Research emphasizes the importance of understanding these compounds' pharmacokinetics, toxicology, and potential for misuse to address public health concerns (Sharma et al., 2018).

Environmental Toxicology : The environmental fate and toxicology of compounds with similar structures, such as parabens and acetaminophen, have been reviewed. Studies highlight their persistence in aquatic environments and potential endocrine-disrupting effects, raising concerns about continuous exposure and the need for effective wastewater treatment strategies (Haman et al., 2015); (Qutob et al., 2022).

Research and Monitoring Recommendations

The studies underscore the significance of international early warning systems in monitoring emerging psychoactive substances. Pre-emptive research is essential to provide comprehensive drug metabolism and pharmacokinetic data, facilitating early detection in toxicological samples. Additionally, the stereochemistry of these compounds, affecting their potency, necessitates advanced detection methods to ensure accurate assessment and mitigate potential harms (Sharma et al., 2018).

• The search for the “next” euphoric non-fentanil novel synthetic opioids on the illicit drugs market: current status and horizon scanning (Sharma et al., 2018).
• Occurrence, fate, and behavior of parabens in aquatic environments: a review (Haman et al., 2015).
• A review on the degradation of acetaminophen by advanced oxidation process: pathway, by-products, biotoxicity, and density functional theory calculation (Qutob et al., 2022).

Safety and Hazards

The safety and hazards associated with “4-(acetylamino)-N-benzyl-N-methylbenzamide” would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it, including using personal protective equipment and ensuring adequate ventilation.